7-Bromo-3-hydroxymethyl-indole-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 7-bromo-3-(hydroxymethyl)indole-1-carboxylate
• InChI: InChI=1S/C14H16BrNO3/c1-14(2,3)19-13(18)16-7-9(8-17)10-5-4-6-11(15)12(10)16/h4-7,17H,8H2,1-3H3
• InChI Key: LUOSQOMFOAGNCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C(=CC=C2)Br)CO
• Molecular Formula: C14H16BrNO3
• Molecular Weight: 326.19 g/mol
• CAS No.: 642073-51-6

Description

The compound “3-(Hydroxymethyl)-7-bromo-1H-indole-1-carboxylic acid tert-butyl ester” is a light brown solid. It can be used in the preparation of arylpiperidinones for the treatment of inflammation.

Synthesis Analysis

The synthesis of similar compounds often involves the use of anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. The method affords tert-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Chemical Reactions Analysis

Tert-butyl esters are highly valuable building blocks in organic synthesis. Protodeboronation of alkyl boronic esters utilizing a radical approach has been reported. This process allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation.

Physical and Chemical Properties Analysis

The compound is a light brown solid. More specific physical and chemical properties were not found in the available resources.

Scientific Research Applications

• Synthesis of Spirocyclic Indolines : A study by Hodges et al. (2004) reported the base-promoted cyclization of tert-butyl [2-(benzylideneamino)phenyl]acetate and subsequent C3-alkylation, leading to the synthesis of 3-allyl-2-phenyl-2,3-dihydro-1H-indole-3-carboxylic acid, tert-butyl ester. This process contradicts previous publications that described failed cyclization under similar conditions, highlighting an advancement in the synthesis of spirocyclic indoline derivatives (Hodges, Wang, & Riley, 2004).

• Synthesis of Indole Derivatives for Antiviral Activity : Ivashchenko et al. (2014) synthesized new substituted ethyl esters of 2,4-bis-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids and investigated their cytotoxicities and antiviral activities against various viruses. Although these compounds were found not to be active against most tested viruses, specific hydrochlorides showed efficacy against influenza in vitro and in vivo, demonstrating the potential of indole derivatives in antiviral research (Ivashchenko et al., 2014).

• Development of Functional Cyclic Esters : Trollsås et al. (2000) described the synthesis and polymerization of new cyclic esters containing protected functional groups, including hydroxyl, amino, and carboxyl, derived from e-caprolactone. This research contributes to the field of polymer chemistry by expanding the toolkit for creating hydrophilic aliphatic polyesters with potential applications in biodegradable materials and medical devices (Trollsås et al., 2000).

• Marine Natural Products : Abdjul et al. (2015) isolated new indole derivatives from a marine sponge Ircinia sp., including 5-hydroxy-1H-indole-3-carboxylic acid ethyl ester. This study highlights the importance of marine biodiversity in discovering new compounds with potential applications in medicinal chemistry and drug development (Abdjul et al., 2015).

Safety and Hazards

Tert-butyl esters, including “3-(Hydroxymethyl)-7-bromo-1H-indole-1-carboxylic acid tert-butyl ester”, can cause skin irritation and serious eye irritation. They should be handled with care, using protective gloves, protective clothing, and eye/face protection.

Future Directions

Tert-butyl esters are extensively employed as masked carboxyl group surrogates in peptide chemical synthesis. Their use in the synthesis of a variety of organic compounds is expected to continue and expand in the future.

Mechanism of Action

Target of Action

Tert-butyl 7-bromo-3-(hydroxymethyl)indole-1-carboxylate, also known as A1-16664, is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors , playing a significant role in cell biology . .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological changes . These changes can result in the treatment of various disorders in the human body .

Biochemical Pathways

Indole derivatives are prevalent in several biochemical pathways . They are involved in the synthesis of natural products and drugs, and they play a crucial role in cell biology . .

Result of Action

Indole derivatives are known to exhibit various biologically vital properties . They have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body .